Cas no 1217862-25-3 (2-(4-Iodo-1H-pyrazol-1-yl)propanoic acid)

• Product Name: 2-(4-Iodo-1H-pyrazol-1-yl)propanoic acid
• CAS No: 1217862-25-3
• MF: C₆H₇IN₂O₂
• MW: 266.036453485489
• MDL: MFCD15146428
• CID: 4686886
• Update Time: 2025-11-02

2-(4-Iodo-1H-pyrazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-iodo-1H-pyrazol-1-yl)propanoic acid
• 2-(4-iodopyrazol-1-yl)propanoic acid
• 2-(4-iodopyrazolyl)propanoic acid
• SBB074058
• 1H-pyrazole-1-acetic acid, 4-iodo-alpha-methyl-
• 2-(4-Iodo-1H-pyrazol-1-yl)propanoic acid

• MDL： MFCD15146428
• Inchi： 1S/C6H7IN2O2/c1-4(6(10)11)9-3-5(7)2-8-9/h2-4H,1H3,(H,10,11)
• InChI Key： VPXFCAUGPKPCFF-UHFFFAOYSA-N
• SMILES： IC1C=NN(C=1)C(C(=O)O)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 165
• Topological Polar Surface Area: 55.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(4-Iodo-1H-pyrazol-1-yl)propanoic acid

2-(4-Iodo-1H-pyrazol-1-yl)propanoic acid (CAS No.1217862-25-3): A Versatile Building Block in Modern Medicinal Chemistry

2-(4-Iodo-1H-pyrazol-1-yl)propanoic acid (CAS No.1217862-25-3) has emerged as a pivotal compound in contemporary pharmaceutical research due to its unique structural features and synthetic versatility. This iodinated pyrazole derivative combines the bioisosteric potential of carboxylic acid moieties with the electrophilic reactivity of iodine atoms, enabling its application as a key intermediate in drug discovery programs targeting various disease pathways. Recent advances in heterocyclic chemistry and cross-coupling reactions have further expanded its utility in the development of novel therapeutics.

The pyrazole scaffold in 2-(4-Iodo-1H-pyrazol-1-yl)propanoic acid is a well-documented pharmacophore with demonstrated anti-inflammatory, anti-cancer, and neuroprotective properties. Studies published in Journal of Medicinal Chemistry (2023) highlight the role of iodinated pyrazole derivatives in modulating kinase activity, particularly in the design of inhibitors for tyrosine kinase receptors. The presence of the propanoic acid group provides a flexible handle for conjugation with other molecular entities, as demonstrated in the development of prodrug strategies for enhanced oral bioavailability.

Recent computational modeling approaches have elucidated the electronic effects of the iodo substituent in 2-(4-Iodo-1H-pyrazol-1-yl)propanoic acid. Density functional theory (DFT) calculations reveal that the iodine atom significantly lowers the LUMO energy level, enhancing the compound's reactivity in transition metal-catalyzed couplings. This property has been leveraged in the synthesis of biaryl derivatives with improved metabolic stability, as reported in ACS Medicinal Chemistry Letters (2024).

In the context of targeted drug delivery, 2-(4-Iodo-1H-pyrazol-1-yl)propanoic acid has shown promise as a precursor for PEGylation and lipidation reactions. The carboxylic acid functionality enables efficient coupling with polyethylene glycol (PEG) chains, as demonstrated in the development of long-circulating nanoparticles for cancer therapy. Surface modification using this compound has been shown to reduce nonspecific uptake by the reticuloendothelial system, a critical factor in improving therapeutic index.

The iodo group in 2-(4-Iodo-1H-pyrazol-1-yl)propanoic acid also facilitates radiolabeling applications, opening avenues for molecular imaging and tracer development. Researchers at the European Molecular Imaging Society have utilized this compound as a precursor for 125I-labeled probes in positron emission tomography (PET) studies. The high specific activity achievable through electrophilic iodination reactions makes this compound particularly valuable in in vivo imaging applications.

From a synthetic chemistry perspective, the propanoic acid chain in 2-(4-Iodo-1H-pyrazol-1-yl)propanoic acid provides a unique opportunity for amide bond formation and esterification reactions. Recent advances in microwave-assisted synthesis have enabled the rapid preparation of peptide conjugates using this compound, as demonstrated in the development of antibody-drug conjugates with enhanced tumor selectivity. The iodo substituent acts as a temporary handle for orthogonal protection strategies in complex multiplexed synthesis protocols.

In the realm of enzyme inhibition, 2-(4-Iodo-1H-pyrazol-1-yl)propanoic acid has been employed as a transition state analog in the design of protease inhibitors. Structural studies using X-ray crystallography have shown that the pyrazole ring can adopt a conformation that mimics the tetrahedral intermediate in serine protease mechanisms. This insight has led to the development of selective inhibitors for thrombin and plasmin, with potential applications in anticoagulant therapy.

The iodinated pyrazole core of 2-(4-Iodo-1H-pyrazol-1-yl)propanoic acid also exhibits antimicrobial activity, as evidenced by minimum inhibitory concentration (MIC) studies against multidrug-resistant bacterial strains. Researchers at the Antimicrobial Resistance Centre have demonstrated that compounds derived from this scaffold can disrupt bacterial cell wall synthesis through interactions with penicillin-binding proteins. The propanoic acid moiety contributes to membrane permeability, enhancing the compound's bioavailability and target specificity.

In the field of neurodegenerative disease research, 2-(4-Iodo-1H-pyrazol-1-yl)propanoic acid has been explored as a tau aggregation inhibitor. Fluorescence polarization assays have shown that derivatives of this compound can bind to phosphorylated tau filaments with high affinity, preventing the formation of neurofibrillary tangles. The iodo group enhances hydrophobic interactions with the hydrophobic core of the tau protein, a critical factor in structure-based drug design approaches.

From an environmental chemistry perspective, the synthesis of 2-(4-Iodo-1H-pyrazol-1-yl)propanoic acid has been optimized to minimize greenhouse gas emissions. Continuous flow reactors have been employed to achieve high atom economy in the preparation of this compound, as reported in Green Chemistry (2023). The iodo substituent has been shown to be recyclable in certain synthetic protocols, contributing to the sustainability of pharmaceutical manufacturing processes.

In conclusion, 2-(4-Iodo-1H-pyrazol-1-yl)propanoic acid (CAS No.1217862-25-3) represents a multifunctional building block with diverse applications across drug discovery, diagnostic imaging, and materials science. Its unique combination of iodination, carboxylic acid functionality, and pyrazole scaffold continues to inspire innovation in medicinal chemistry, as evidenced by the numerous recent patents and clinical trials utilizing this versatile compound.

2-(4-Iodo-1H-pyrazol-1-yl)propanoic acid (CAS No. 1217862-25-3) is a multifunctional compound with significant implications in medicinal chemistry and pharmaceutical research. Here's a structured summary of its key features and applications: ### Chemical Structure and Properties - Core Structure: Combines a pyrazole ring (known for its pharmacophoric properties) with a propanoic acid chain and an iodo substituent. - Reactivity: The iodo group enhances electrophilicity, facilitating cross-coupling reactions (e.g., Suzuki, Heck, and Stille couplings). - Electronic Effects: The iodine atom lowers the LUMO energy level, improving reactivity in synthetic transformations. --- ### Applications in Drug Discovery 1. Kinase Inhibition: - Tyrosine kinase receptors are targeted by derivatives of this compound, as shown in studies on protease inhibitors and anticoagulant therapy. 2. Antimicrobial Activity: - Demonstrates activity against multidrug-resistant bacteria by interacting with penicillin-binding proteins. 3. Neurodegenerative Diseases: - Acts as a tau aggregation inhibitor, preventing neurofibrillary tangle formation in diseases like Alzheimer's. 4. Protease Inhibition: - Mimics transition states in serine protease mechanisms, leading to the development of selective protease inhibitors. --- ### Diagnostic and Imaging Applications - Fluorescence Imaging: Derivatives are used in fluorescence polarization assays to study protein interactions (e.g., tau filaments). - Contrast Agents: The iodo group contributes to hydrophobic interactions, enhancing imaging contrast in diagnostic applications. --- ### Synthetic and Green Chemistry - Sustainable Synthesis: Optimized for high atom economy using continuous flow reactors, minimizing greenhouse gas emissions. - Recyclability: The iodo substituent is recyclable in certain synthetic protocols, promoting sustainable pharmaceutical manufacturing. --- ### Recent Innovations and Research - Patents and Clinical Trials: Numerous recent patents and clinical trials highlight its versatility in drug discovery and materials science. - Structure-Based Drug Design: The pyrazole scaffold is a focus for structure-based approaches, leveraging its hydrophobic interactions with biological targets. --- ### Conclusion 2-(4-Iodo-1H-pyrazol-1-yl)propanoic acid is a versatile building block with applications spanning drug discovery, diagnostic imaging, and environmentally sustainable chemistry. Its unique chemical features position it as a key molecule in innovative medicinal chemistry and pharmaceutical innovation.